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Compound of Interest

Compound Name:
Bis(cyclooctene)iridium(I) chloride,

dimer

CAS No.: 12246-51-4

Cat. No.: B576695

Get Quote

: Molecular Weight, Formula, and Synthetic Protocols To: Research Scientists, Process
Chemists, and Drug Discovery Leads

Executive Summary & Chemical Identity[1]
Chlorobis(cyclooctene)iridium(I) dimer, denoted as

, is a premier organometallic precursor used extensively in homogeneous catalysis.[1][2] Unlike
its cyclooctadiene (COD) analogue, the cyclooctene (COE) ligands in this complex are
monodentate and highly labile. This specific property makes

the preferred starting material for synthesizing sterically crowded or electronically sensitive
iridium catalysts, including Crabtree’s catalyst for hydrogenation and various C-H activation
systems used in late-stage drug functionalization.
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Property Specification

IUPAC Name Di-µ-chlorotetrakis(cyclooctene)diiridium(I)

Common Abbreviation

CAS Registry Number 12246-51-4

Empirical Formula

Molecular Weight 896.13 g/mol

Geometry Square Planar (at Ir centers)

Appearance Yellow to Orange air-sensitive solid

Solubility
Soluble in benzene, DCM, THF; decomposes in

alcohols

Structural Analysis and Molecular Weight
Calculation
The molecular integrity of

relies on the dimeric structure where two iridium atoms are bridged by two chloride ligands.[1]
Each iridium center is further coordinated by two separate cyclooctene molecules acting as
monodentate olefin ligands.

Formula Derivation
Iridium (Ir): 2 atoms

192.217 u = 384.434 u

Chlorine (Cl): 2 atoms

35.453 u = 70.906 u

Cyclooctene (

): 4 ligands
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[(8

12.011) + (14

1.008)] u = 4

110.20 u = 440.80 u

Total Molecular Weight:

(Note: Minor variations in the second decimal place may occur depending on the specific
atomic weight standard used, e.g., IUPAC 2021).

High-Fidelity Synthesis Protocol
Objective: Synthesize high-purity

free of Ir(III) impurities. Mechanism: Reductive complexation. Iridium(III) is reduced to Iridium(I)
by the solvent (alcohol), which serves as the sacrificial reductant.[3]

Reagents & Materials[2][3][4][5][9][10][11][12][13]
Precursor: Ammonium hexachloroiridate(III) hydrate

or Iridium(III) chloride hydrate

.[3]

Ligand: Cyclooctene (cis-cyclooctene), excess.[4]

Solvent: Isopropyl alcohol (IPA) and degassed Water (2:1 ratio).

Atmosphere: Nitrogen (

) or Argon (Ar).

Step-by-Step Methodology
System Preparation: Flame-dry a three-neck round-bottom flask equipped with a reflux

condenser and a nitrogen inlet. Purge with

for 15 minutes.
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Solvent Deoxygenation: Sparge the IPA/Water mixture with nitrogen for 30 minutes prior to

use. Rationale: Ir(I) species are susceptible to oxidative addition of

, leading to decomposition.

Charge: Add 2.0 g of Iridium salt and 10 mL of cyclooctene to the flask. Add 60 mL of the

degassed solvent mixture.

Reaction (Reflux): Heat the mixture to reflux (

) under nitrogen.

Observation: The solution will initially be dark brown/red (Ir(III)). Over 2–4 hours, it will

transition to a yellow suspension as the Ir(I) dimer precipitates.

Completion: Continue reflux for 3–4 hours. The reaction is complete when the supernatant is

nearly colorless and a heavy yellow precipitate has formed.

Isolation:

Cool the mixture to room temperature under

.

Filter the solid rapidly under a blanket of nitrogen (Schlenk filtration recommended).

Wash with cold, degassed ethanol (

mL) to remove unreacted cyclooctene and byproducts.

Drying: Dry the yellow solid under high vacuum (

mbar) for 4 hours.

Self-Validating Checkpoints
Color Metric: If the product is green or brown, incomplete reduction has occurred.

Recrystallize or repeat reflux.

Solubility Test: A small aliquot should dissolve in
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to give a clear yellow solution. Turbidity indicates residual inorganic salts.

Mechanistic Workflow & Applications
The utility of

stems from the "Coe Effect"—the cyclooctene ligands are significantly more labile than the
chelating cyclooctadiene (COD) ligands found in

. This allows for milder ligand exchange conditions, critical for attaching fragile chiral
phosphines or N-heterocyclic carbenes (NHCs).
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Figure 1: Logical workflow for the synthesis of the dimer and its subsequent transformation into

active catalytic species.

Key Applications in Drug Development
C-H Activation & Isotope Labeling: The dimer is a precursor for catalysts used in SABRE

(Signal Amplification By Reversible Exchange).[5] This technique hyperpolarizes substrates

for NMR, allowing for the detection of trace metabolites or drug intermediates.

Mechanism:[5][6]

reacts with pyridine and

to form the active polarization transfer catalyst.[5]

Asymmetric Hydrogenation: Drug candidates requiring high enantiomeric excess often utilize

Iridium-P,N or Iridium-P,P catalysts derived from this dimer. The labile COE ligands allow

bulky chiral ligands (e.g., ThrePHOX, BINAP) to coordinate without the harsh heating

required to displace COD.

Hydrofunctionalization: Used in the hydrosilylation of N-heterocycles, a common motif in

pharmaceutical compounds.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b576695?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

